Cas no 4812-25-3 (2-Nonene, 2-nitro-)

2-Nonene, 2-nitro- structure
2-Nonene, 2-nitro- structure
Product Name:2-Nonene, 2-nitro-
CAS No:4812-25-3
MF:C9H17NO2
MW:171.23678278923
CID:332089
PubChem ID:20953
Update Time:2025-04-19

2-Nonene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Nonene, 2-nitro-
    • 2-NITRO-2-NONENE
    • 2-nitronon-2-ene
    • (2Z)-2-Nitro-2-nonene
    • 2-nonene, 2-nitro-, (2Z)-
    • DTXSID201032307
    • 2-nitro-non-2-ene
    • 4812-25-3
    • Inchi: 1S/C9H17NO2/c1-3-4-5-6-7-8-9(2)10(11)12/h8H,3-7H2,1-2H3
    • InChI Key: RATQMHARHJEZIR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C)=CCCCCCC)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.9644 (estimate)
  • Boiling Point: 271.23°C (rough estimate)
  • Flash Point: 92.1°C
  • Refractive Index: 1.4513 (estimate)
  • PSA: 43.14
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